![molecular formula C10H8F2N2O B1415288 [5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]methanamine CAS No. 1105191-82-9](/img/structure/B1415288.png)
[5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]methanamine
Overview
Description
5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]methanamine, also known as DFOM, is a small molecule that has been studied for its potential applications in scientific research. It has been used in various experiments for its unique properties, such as its ability to interact with proteins and its ability to act as a signaling molecule. In
Scientific Research Applications
1. Transfer Hydrogenation Reactions
[5-(2,4-Difluorophenyl)-1,2-oxazol-3-yl]methanamine derivatives have been utilized in transfer hydrogenation reactions. For instance, Şemistan Karabuğa et al. (2015) demonstrated the use of related compounds in efficient transfer hydrogenation of acetophenone derivatives, achieving high conversions and turnover frequency values (Karabuğa et al., 2015).
2. Synthesis of Oxazole Derivatives
This chemical has also been instrumental in the synthesis of oxazole derivatives. Song Wei et al. (2011) described the facile synthesis of 5-trifluoromethyl-2,4-disubstituted oxazoles, utilizing similar compounds under mild conditions (Wei et al., 2011).
3. Antimicrobial Activities
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. K D Thomas et al. (2010) synthesized quinoline derivatives with this compound and reported moderate to very good antibacterial and antifungal activities (Thomas et al., 2010).
4. Synthesis and Molecular Docking Study for Anticancer and Antimicrobial Agents
Compounds incorporating this compound have been studied for their potential as anticancer and antimicrobial agents. Kanubhai D. Katariya et al. (2021) synthesized and performed molecular docking studies of new 1,3-oxazole derivatives with anticancer activity (Katariya et al., 2021).
5. Synthesis of Novel Oxadiazole Derivatives
B. Vishwanathan and B. Gurupadayya (2014) reported on the synthesis of novel oxadiazole derivatives from benzimidazole, incorporating this compound, which showcases the versatility of this compound in synthesizing various heterocyclic compounds (Vishwanathan & Gurupadayya, 2014).
properties
IUPAC Name |
[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2O/c11-6-1-2-8(9(12)3-6)10-4-7(5-13)14-15-10/h1-4H,5,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEAOBZWPCOMYAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C2=CC(=NO2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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